Cas no 4349-08-0 (5-chloro-3,4-dihydropyrimidin-4-one)

5-chloro-3,4-dihydropyrimidin-4-one structure
4349-08-0 structure
Product Name:5-chloro-3,4-dihydropyrimidin-4-one
CAS No:4349-08-0
MF:C4H3ClN2O
MW:130.53241944313
MDL:MFCD09750156
CID:325279
PubChem ID:3257268
Update Time:2025-04-19

5-chloro-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Chloropyrimidin-4-ol
    • 4(3H)-Pyrimidinone,5-chloro-
    • 5-CYANOPYRIDINE-3-BORONIC ACID
    • 5-Methoxypyrazine-2-carboxylic acid
    • C4H3ClN2O
    • 5-chloro-1H-pyrimidin-6-one
    • 4(1H)-Pyrimidinone, 5-chloro- (9CI)
    • 5-chloro-3,4-dihydropyrimidin-4-one
    • EN300-109093
    • AMY29158
    • PB14718
    • 4-METHYL-4-TRIFLUOROMETHYL-BIPHENYL
    • 4349-08-0
    • 4(1H)-Pyrimidinone,5-Chloro-(9CI)
    • 4(1H)-Pyrimidinone,5-chloro-
    • 4(1H)-Pyrimidinone, 5-chloro-
    • DTXSID10390722
    • FT-0650234
    • AKOS025213457
    • MFCD09750156
    • CS-0045762
    • SCHEMBL2421685
    • Z1198222685
    • AKOS006327323
    • J-517413
    • P12334
    • DB-070437
    • MDL: MFCD09750156
    • Inchi: 1S/C4H3ClN2O/c5-3-1-6-2-7-4(3)8/h1-2H,(H,6,7,8)
    • InChI Key: JPSKJAPKTIXPSV-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CNC1=O

Computed Properties

  • Exact Mass: 129.99300
  • Monoisotopic Mass: 129.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.55
  • Boiling Point: 233.7°C at 760 mmHg
  • Flash Point: 95.2°C
  • Refractive Index: 1.632
  • PSA: 46.01000
  • LogP: 0.83560

5-chloro-3,4-dihydropyrimidin-4-one Security Information

5-chloro-3,4-dihydropyrimidin-4-one Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-3,4-dihydropyrimidin-4-one Pricemore >>

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